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Compound of Interest

Compound Name: Reactive red 180

Cat. No.: B12380738

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of C.I. Reactive Red 180, a

widely used monoazo reactive dye. This document delves into its chemical identity,

physicochemical properties, and relevant experimental protocols, presenting a valuable

resource for professionals in research and development.

Chemical Identity and Synonyms
C.I. Reactive Red 180 is a synthetic anionic dye known for its vibrant red color. It belongs to

the class of reactive dyes, which are characterized by their ability to form covalent bonds with

the hydroxyl groups of cellulosic fibers, resulting in excellent wash fastness. The nomenclature

of this dye can be complex due to the prevalence of various trade names and identifiers.

Two primary CAS Registry Numbers are associated with C.I. Reactive Red 180: 98114-32-0

and 72828-03-6. While this can be a source of confusion, they are generally used

interchangeably in commercial and scientific literature for the same chemical substance. The

Colour Index generic name is C.I. Reactive Red 180, and its Colour Index constitution number

is 181055[1].
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A comprehensive list of synonyms and trade names is provided in Table 1 for easy reference.

Table 1: Synonyms and Identifiers for C.I. Reactive Red 180

Category Synonym/Identifier

C.I. Name C.I. Reactive Red 180

C.I. Number 181055[1]

CAS Registry Numbers 98114-32-0, 72828-03-6

IUPAC Name

tetrasodium;5-(benzoylamino)-4-hydroxy-3-[[1-

sulfonato-6-[[2-

(sulfonatooxy)ethyl]sulfonyl]naphthalen-2-

yl]azo]naphthalene-2,7-disulfonate

Trade Names & Other Names

Reactive Red F3B, Reactive Red KN-3B,

Remazol Brilliant Red F3B, Everzol Red F3B,

Procion Red H-E3B, Active Red B-F3B, Adizol

Red 3B, Akreact Red R-F3B, Burco Reactive

Red F3B, Cotfix Red 3B, Dinazol Red F3B,

DYE-O=FIX Red F-3B, Hariactive Red F3B,

Hostalan Red F3B, Kemactive Red CE3B,

Kiscozol Red HF-BBN, Lamafix Red F3B,

MVactive Red B F3BN, Orco Reactive Brilliant

Red RF3B, Pamarrex Red R5B, Permabril Red

BNR, Permabril RedF-3B, Reactive Brilliant Red

F3B, Reactive Red 3BS, Rite Reactive Red B-

F3B

Physicochemical Properties
C.I. Reactive Red 180 is a red powder with good solubility in water. Its chemical structure, a

single azo dye, imparts the characteristic red color. The presence of multiple sulfonic acid

groups enhances its water solubility, a crucial property for its application in aqueous dyeing

processes. A summary of its key quantitative properties is presented in Table 2.

Table 2: Quantitative Physicochemical Data for C.I. Reactive Red 180
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Property Value Reference

Molecular Formula C₂₉H₁₉N₃Na₄O₁₇S₅ [1]

Molecular Weight 933.76 g/mol [1]

Appearance Red powder

Water Solubility 50 g/L [1]

Optimal pH for Application 10.5 - 11 (for fixation)

Absorption Maximum (λmax)
~510-540 nm (in aqueous

solution)

Synthesis Pathway
The synthesis of C.I. Reactive Red 180 follows a classical two-stage process common for azo

dyes: diazotization followed by azo coupling.

Diazotization: The primary aromatic amine, 2-Amino-6-(2-

(sulfooxy)ethylsulfonyl)naphthalene-1-sulfonic acid, is treated with a solution of sodium nitrite

in the presence of a strong acid (e.g., hydrochloric acid) at a low temperature (0-5 °C). This

reaction converts the amino group into a highly reactive diazonium salt.

Azo Coupling: The resulting diazonium salt is then reacted with a coupling component, in this

case, 4-Formamido-5-hydroxynaphthalene-2,7-disulfonic acid. This reaction is typically

carried out under alkaline conditions, which activates the coupling component for

electrophilic substitution by the diazonium salt, leading to the formation of the final azo dye

molecule.
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Stage 1: Diazotization

Stage 2: Azo Coupling

2-Amino-6-(2-(sulfooxy)ethylsulfonyl)
naphthalene-1-sulfonic acid

Diazonium Salt
0-5 °C

Sodium Nitrite (NaNO₂)

Hydrochloric Acid (HCl)

C.I. Reactive Red 180

Alkaline conditions

4-Formamido-5-hydroxynaphthalene
-2,7-disulfonic acid

Click to download full resolution via product page

General synthesis pathway for C.I. Reactive Red 180.

Experimental Protocols
While a specific, detailed laboratory synthesis protocol for C.I. Reactive Red 180 is not readily

available in public literature, a representative procedure can be outlined based on the general

principles of azo dye synthesis. Similarly, a standard protocol for dyeing cotton fabric with this

class of reactive dyes is provided.

Representative Synthesis Protocol (Illustrative)
Materials:

2-Amino-6-(2-(sulfooxy)ethylsulfonyl)naphthalene-1-sulfonic acid

4-Formamido-5-hydroxynaphthalene-2,7-disulfonic acid

Sodium nitrite (NaNO₂)
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Hydrochloric acid (HCl)

Sodium carbonate (Na₂CO₃)

Ice

Distilled water

Procedure:

Diazotization:

Suspend a molar equivalent of 2-Amino-6-(2-(sulfooxy)ethylsulfonyl)naphthalene-1-

sulfonic acid in water and cool the mixture to 0-5 °C in an ice bath.

Slowly add concentrated hydrochloric acid (2.5-3.0 equivalents) while maintaining the low

temperature.

Add a solution of sodium nitrite (1.0-1.1 equivalents) in water dropwise to the amine

suspension. The temperature must be strictly maintained below 5°C.

Stir the reaction mixture for an additional 30-60 minutes after the complete addition of the

sodium nitrite solution to ensure complete diazotization.

Azo Coupling:

In a separate vessel, dissolve a molar equivalent of 4-Formamido-5-hydroxynaphthalene-

2,7-disulfonic acid in water.

Adjust the pH of the coupling component solution to 8.0-9.0 with the addition of a sodium

carbonate solution.

Slowly add the previously prepared cold diazonium salt solution to the alkaline solution of

the coupling component, maintaining the temperature below 10 °C.

Stir the reaction mixture for several hours until the coupling reaction is complete. The

completion can be monitored by thin-layer chromatography (TLC).
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The resulting dye can be precipitated from the solution by the addition of sodium chloride

(salting out), filtered, and dried.

Protocol for Dyeing Cotton Fabric
Materials:

C.I. Reactive Red 180 dye powder

Scoured and bleached cotton fabric

Sodium chloride (NaCl) or Glauber's salt (Na₂SO₄)

Sodium carbonate (Soda Ash, Na₂CO₃)

Non-ionic soaping agent

Laboratory dyeing machine or water bath

Procedure:

Preparation of the Dyebath:

Set a liquor ratio (ratio of the weight of the dyeing liquor to the weight of the fabric), for

example, 1:20.

Dissolve the required amount of C.I. Reactive Red 180 dye powder in water.

Dissolve the required amount of sodium chloride or Glauber's salt in the dyebath. This acts

as an exhausting agent to promote the migration of the dye from the solution to the fabric.

Dyeing (Exhaustion Phase):

Introduce the cotton fabric into the dyebath at a starting temperature of around 40-50 °C.

Gradually raise the temperature to the recommended dyeing temperature for the specific

type of reactive dye (typically 60-80 °C for hot-brand dyes).
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Continue dyeing at this temperature for 30-60 minutes to allow for the dye to be adsorbed

by the fabric.

Fixation Phase:

After the exhaustion phase, add a pre-dissolved solution of sodium carbonate to the

dyebath. This raises the pH to approximately 10.5-11, which initiates the chemical reaction

between the reactive group of the dye and the hydroxyl groups of the cotton fibers,

forming a covalent bond.

Continue the dyeing process for another 30-60 minutes to ensure complete fixation.

Wash-off Procedure:

After dyeing, drain the dyebath and rinse the fabric thoroughly with cold running water to

remove any unfixed dye and excess alkali.

Prepare a soaping bath containing a non-ionic soaping agent (e.g., 2 g/L).

Treat the dyed fabric in the soaping bath at or near boiling temperature for 10-15 minutes

to remove any hydrolyzed and loosely adhering dye particles. This step is crucial for

achieving good wash fastness.

Rinse the fabric again with hot and then cold water and dry.

Analytical Methods
The analysis of C.I. Reactive Red 180 is important for quality control, environmental

monitoring, and research purposes.

UV-Visible Spectroscopy: This is a straightforward method for the quantitative determination

of the dye in solution. An aqueous solution of the dye exhibits a characteristic absorption

maximum (λmax) in the visible region of the spectrum, typically between 510 and 540 nm.

The absorbance at this wavelength is directly proportional to the concentration of the dye,

following the Beer-Lambert law.

High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for the

separation, identification, and quantification of the dye and its potential impurities or
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degradation products. A reversed-phase column (e.g., C18) with a suitable mobile phase,

often a mixture of an aqueous buffer and an organic solvent like acetonitrile or methanol, is

commonly employed. Detection is typically performed using a UV-Vis or a photodiode array

(PDA) detector set at the λmax of the dye.

Reductive Cleavage and GC-MS/LC-MS: For the identification of the azo dye in complex

matrices (e.g., textiles or foodstuff), a common method involves the reductive cleavage of the

azo bond (-N=N-). This breaks the dye molecule into its constituent aromatic amines, which

can then be identified and quantified using gas chromatography-mass spectrometry (GC-

MS) or liquid chromatography-mass spectrometry (LC-MS).

Logical Workflow for Dyeing Process
The following diagram illustrates the logical workflow of a typical reactive dyeing process for

cellulosic fibers.
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Preparation of Dyebath
(Dye + Water + Salt)

Introduction of Fabric

Exhaustion Phase
(Temperature Ramp & Hold)

Addition of Alkali
(e.g., Soda Ash)

Fixation Phase
(Covalent Bond Formation)

Rinsing
(Removal of excess chemicals)

Soaping at Boil
(Removal of unfixed dye)

Final Rinsing & Drying

Dyed Fabric

Click to download full resolution via product page

Workflow of the reactive dyeing process for cotton.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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